Cas no 164171-78-2 (Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy-)

Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy- structure
164171-78-2 structure
Product name:Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy-
CAS No:164171-78-2
MF:C11H12O
MW:160.21238
CID:1344692
PubChem ID:15365319

Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1-cyclobuten-1-yl)-4-methoxy-
    • 1-(cyclobuten-1-yl)-4-methoxybenzene
    • 1-(Cyclobut-1-en-1-yl)-4-methoxybenzene
    • SCHEMBL8884493
    • DTXSID10572026
    • 164171-78-2
    • Inchi: InChI=1S/C11H12O/c1-12-11-7-5-10(6-8-11)9-3-2-4-9/h3,5-8H,2,4H2,1H3
    • InChI Key: DHWGKFFHAUXMQD-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C2=CCC2

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

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